1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone

• IUPAC Name: 1-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C19H17F2N3OS/c20-14-3-1-13(2-4-14)11-18(25)23-7-9-24(10-8-23)19-22-16-6-5-15(21)12-17(16)26-19/h1-6,12H,7-11H2
• InChI Key: UORWILJJBXDEKX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(S2)C=C(C=C3)F)C(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C19H17F2N3OS
• Molecular Weight: 373.4 g/mol
• CAS No.: 941896-29-3

Description

1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone is a fluorinated benzothiazole-piperazine derivative characterized by a 6-fluorobenzo[d]thiazol-2-yl group attached to the piperazine ring and a 4-fluorophenyl moiety linked via an ethanone bridge. The benzothiazole core is a privileged scaffold in medicinal chemistry, known for its electron-withdrawing properties and role in enhancing bioactivity, particularly in anticancer and antimicrobial agents . The fluorine atoms at the 6-position of the benzothiazole and the para-position of the phenyl group likely improve metabolic stability and lipophilicity, facilitating membrane penetration and target engagement.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the construction of the benzo[d]thiazole core. One common approach is the cyclization of 2-aminothiophenol derivatives with chloroacetyl chloride to form the benzo[d]thiazole ring

Industrial Production Methods: On an industrial scale, the synthesis of this compound may involve optimized reaction conditions to increase yield and purity. Techniques such as continuous flow chemistry and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly employed.

• Substitution: Nucleophilic substitution reactions can be facilitated using reagents like sodium hydride (NaH) or triethylamine (Et₃N).

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Production of alcohols or amines.

• Substitution: Introduction of various functional groups, leading to derivatives with different biological activities.

Scientific Research Applications

Anticancer Properties

Research indicates that derivatives of benzothiazole, including this compound, exhibit significant anticancer activity. Studies have demonstrated that compounds with similar structures can inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. For instance, a study highlighted the effectiveness of related compounds against non-small cell lung cancer cells, suggesting a potential therapeutic role in oncology .

Antimicrobial Effects

Thiazole derivatives are recognized for their antimicrobial properties. The structural components of 1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone may enhance its ability to inhibit bacterial growth. Research has shown that similar compounds can effectively combat various bacterial strains, indicating a promising avenue for developing new antimicrobial agents .

Anti-inflammatory Effects

The anti-inflammatory potential of benzothiazole derivatives has been documented. This compound may modulate inflammatory pathways, providing insights into its application for treating inflammatory diseases .

Enzyme Inhibition

This compound may act as an inhibitor for enzymes such as acetylcholinesterase (AChE) and urease. Enzyme inhibition studies have shown that derivatives with similar structures can significantly reduce enzyme activity, which is crucial for developing treatments for conditions like Alzheimer’s disease and certain bacterial infections .

Case Studies and Research Findings

Several studies have explored the applications of this compound:

Study Title	Findings
Anticancer Activity of Benzothiazole Derivatives	Compounds similar to 1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone showed significant inhibition of cancer cell lines, particularly in lung cancer models .
Antimicrobial Screening of Thiazole Derivatives	Demonstrated effective inhibition against various bacterial strains, supporting the compound's potential as an antimicrobial agent .
Enzyme Inhibition Studies	Showed significant reduction in AChE activity, indicating potential applications in neurodegenerative disease treatment .

Mechanism of Action

The mechanism by which this compound exerts its effects involves interaction with specific molecular targets and pathways. For example, it may inhibit bacterial quorum sensing pathways, which are crucial for bacterial communication and virulence. By disrupting these pathways, the compound can reduce bacterial infection and biofilm formation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The compound shares structural similarities with other benzothiazole-piperazine-ethanone derivatives, differing primarily in substituents on the benzothiazole and aryl ethanone moieties. Key comparisons include:

Compound Name / ID	Molecular Weight	Substituents on Benzothiazole	Substituents on Ethanone	Key Properties/Activities	Reference
1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone (Target)	Not Provided	6-Fluoro	4-Fluorophenyl	Presumed enhanced lipophilicity/stability	-
5i ()	593.17	None (unsubstituted)	Triazole-diphenyl	Anticancer screening candidate
5j ()	507.10	None	Benzothiazolylthio	Moderate molecular weight
6a ()	-	None	Phenylthio	83% yield, m.p. 215–217°C
1-(4-(5,7-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone	-	5,7-Dimethyl	4-Fluorophenyl	Increased steric hindrance
GPV005 ()	-	-	2-Hydroxypropoxy-phenyl	P-glycoprotein interaction

Functional Group Impact on Bioactivity

• Fluorine Substitution: The 6-fluoro group on the benzothiazole (Target) may enhance metabolic stability compared to non-fluorinated analogs (e.g., 5i, 5j, 6a) by reducing oxidative degradation. Similarly, the 4-fluorophenyl group likely increases lipophilicity, improving cellular uptake relative to unsubstituted phenyl or pyridyl groups (e.g., 5i, 6b in ).
• Benzothiazole vs.
• Thioether vs. Triazole Linkers : The Target lacks sulfur-based linkers (e.g., thioether in 6a–f or triazole in 5i ), which may reduce susceptibility to nucleophilic displacement or oxidation, enhancing in vivo stability.

Pharmacological Implications

• Antiproliferative Potential: Benzothiazole derivatives in and exhibit anticancer activity, suggesting the Target compound may share similar mechanisms, such as topoisomerase inhibition or apoptosis induction. The fluorine atoms could further potentiate these effects by optimizing pharmacokinetics .
• Enzyme Inhibition: Pyridine-based analogs () inhibit CYP51, a key enzyme in Trypanosoma cruzi. The Target’s benzothiazole group may similarly engage heme-containing enzymes, though its efficacy would depend on electronic and steric compatibility .
• Synthetic Accessibility: The Target’s structure aligns with general procedures for piperazine-ethanone synthesis (e.g., nucleophilic substitution or coupling reactions in and ), though fluorination steps may require specialized reagents or conditions .

Research Findings and Trends

Fluorination as a Design Strategy : Fluorinated benzothiazoles (Target, ) are increasingly prioritized in drug discovery for their balance of lipophilicity and metabolic resistance, contrasting with bulkier substituents (e.g., 5,7-dimethyl in ) that may hinder target binding.

Piperazine-Ethanone Flexibility: The piperazine-ethanone backbone (common in ) serves as a versatile platform for modular drug design, enabling rapid exploration of substituent effects on potency and selectivity.

Gaps in Data : While antiproliferative and enzyme inhibition activities are well-documented for analogs, the Target’s specific biological profile (e.g., IC50 values, toxicity) remains uncharacterized in the provided evidence, highlighting a need for targeted assays.

Biological Activity

1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, providing a comprehensive overview based on current research findings.

Structural Characteristics

The compound features several key structural components:

• Piperazine Ring : Often associated with various pharmacological activities, including antidepressant and antipsychotic effects.
• Fluorobenzo[d]thiazole Moiety : This component enhances lipophilicity and may improve biological activity.
• Fluorophenyl Group : Contributes to the compound's electronic properties and potential interactions with biological targets.

The precise mechanism of action for 1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone is still under investigation. However, it is believed to interact with various molecular targets, including:

• Enzymes : Potential inhibition or modulation of enzyme activity.
• Receptors : Possible interaction with neurotransmitter receptors influencing central nervous system activities.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities:

Activity Type	Description
Anticancer	Demonstrated activity against various cancer cell lines, potentially inhibiting proliferation.
Antimicrobial	Exhibits antimicrobial properties against certain bacterial strains.
Neuroprotective	Potential neuroprotective effects, particularly in models of neurodegenerative diseases.

Case Studies and Research Findings

• Antitumor Activity
  A study evaluated the antitumor effects of benzothiazole derivatives similar to the compound . The derivatives showed significant cytotoxicity against leukemia cell lines (CC50 values around 12 μM), suggesting that structural modifications could enhance efficacy against cancer cells .
• Antiviral Properties
  Research on related benzothiazole compounds indicated potential antiviral activity against various viruses, including those with RNA genomes. The compounds were effective in inhibiting viral replication in vitro, highlighting the therapeutic potential of this class .
• Neuroprotective Effects
  In animal models of ischemia/reperfusion injury, compounds with similar structural motifs demonstrated protective effects on neuronal cells by reducing oxidative stress and inflammation, indicating a promising avenue for treating neurodegenerative disorders .

Synthesis and Derivatives

The synthesis of 1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone typically involves multi-step organic reactions:

• Formation of the piperazine derivative through coupling reactions.
• Introduction of the fluorobenzo[d]thiazole moiety via electrophilic aromatic substitution.
• Final assembly through acylation reactions.

Q & A

Q. Key Considerations :

• Solvent choice (e.g., DMF vs. THF) affects reaction rates and yields .
• Temperature control during acylation prevents side reactions like over-alkylation .

Advanced: How can reaction yields be optimized when conflicting solvent systems are reported in literature?

Methodological Answer:
To resolve solvent-related discrepancies, systematic screening is recommended:

Design a solvent matrix : Test polar aprotic (DMF, DMSO), ether (THF), and chlorinated (DCM) solvents under identical conditions.

Monitor intermediates : Use HPLC or TLC to track reaction progress and byproduct formation .

Statistical optimization : Apply a Design of Experiments (DoE) approach to identify solvent-temperature interactions. For example, DMF at 90°C may enhance nucleophilic substitution but risk decomposition at higher temperatures .